5-Mesityl-3-oxa-4-azatricyclo[5.2.1.0~2,6~]dec-4-ene

• IUPAC Name: 5-(2,4,6-trimethylphenyl)-3-oxa-4-azatricyclo[5.2.1.02,6]dec-4-ene
• InChI: InChI=1S/C17H21NO/c1-9-6-10(2)14(11(3)7-9)16-15-12-4-5-13(8-12)17(15)19-18-16/h6-7,12-13,15,17H,4-5,8H2,1-3H3
• InChI Key: WKLZNTYMDOPBSE-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C(=C1)C)C2=NOC3C2C4CCC3C4)C
• Molecular Formula: C17H21NO
• DSSTOX Substance ID: DTXSID501336631
• Molecular Weight: 255.35 g/mol
• CAS RN: 823218-99-1

Description

“5-Mesityl-3-oxa-4-azatricyclo[5.2.1.0~2,6~]dec-4-ene” is a chemical compound with the molecular formula C17H21NO.

Molecular Structure Analysis

The molecular structure of this compound consists of 17 carbon atoms, 21 hydrogen atoms, and 1 nitrogen atom.

Physical And Chemical Properties Analysis

This compound has a molecular weight of 255.355 Da and a monoisotopic mass of 255.162308 Da.

Scientific Research Applications

Synthetic Approaches and Heterocyclic Compounds

Heterocyclic compounds, including oxazolones, are of significant interest in scientific research due to their versatile pharmacological properties. Oxazolone is a heterocyclic compound that exhibits various pharmacological activities such as antimicrobial, anti-inflammatory, and anticancer effects. The synthesis of oxazolones involves various routes, highlighting the importance of synthetic chemistry in developing compounds with potential applications in drug discovery and other fields (Kushwaha & Kushwaha, 2021).

Biological Activities of Oxadiazole Derivatives

Oxadiazole derivatives are another class of heterocyclic compounds that have been shown to possess a wide range of biological activities, including antibacterial, anti-inflammatory, and anticancer properties. The research into oxadiazole derivatives underscores the therapeutic potential of heterocyclic compounds in developing new medicinal agents (Wang et al., 2022).

Oxidation Processes and Environmental Chemistry

Research on the oxidation of enargite and related compounds provides insights into the environmental impact of mining and the chemical processes that influence the mobility and toxicity of arsenic in the environment. Such studies are crucial for developing strategies to minimize the environmental impact of arsenic and other toxic elements (Lattanzi et al., 2008).

Heterocyclic Chemistry in Drug Development

The synthesis and pharmacological evaluation of heterocyclic compounds, such as 1,3,4-oxadiazole and 1,2,4-oxadiazole derivatives, play a pivotal role in drug development. These compounds exhibit a range of biological activities, highlighting the importance of heterocyclic chemistry in the search for new therapeutic agents (Nayak & Poojary, 2019).

Mechanism of Action

Target of Action

The primary targets of 5-Mesityl-3-oxa-4-azatricyclo[5.2.1.0~2,6~]dec-4-ene are Mucolipin-3 and the Ion channel NompC . These targets play crucial roles in cellular processes, with Mucolipin-3 involved in lysosomal function and NompC playing a role in mechanosensation.

Mode of Action

The affinity of the compound for its targets ranges from 1.8E+3 to 3.0E+4 nM EC50 , indicating a moderate to strong binding affinity.

Pharmacokinetics

The ADME properties of 5-Mesityl-3-oxa-4-azatricyclo[521Itsmolecular weight is 285.25 , which is within the range generally considered favorable for oral bioavailability. Its predicted density is 1.52±0.1 g/cm3 , which may influence its distribution within the body.